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H3B-6545 Hydrochloride: An In-Depth Selectivity
Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

H3B-6545 hydrochloride is a novel, orally bioavailable selective estrogen receptor covalent
antagonist (SERCA) developed for the treatment of estrogen receptor (ER)-positive breast
cancer.[1][2] It represents a distinct class of ER antagonists that covalently bind to and
inactivate both wild-type and mutant forms of the estrogen receptor alpha (ERa), a key driver of
breast cancer proliferation.[3][4] This covalent mechanism of action confers a unique selectivity
and durable target engagement, offering a promising therapeutic strategy, particularly in the
context of acquired resistance to existing endocrine therapies. This technical guide provides a
comprehensive overview of the selectivity profile of H3B-6545, detailing its binding affinities,
cellular activities, and the experimental methodologies used for their determination.

Mechanism of Action and Selectivity

H3B-6545's selectivity is primarily attributed to its unique covalent binding mechanism. It
specifically targets a cysteine residue (C530) within the ligand-binding domain of ERa.[3][4]
This cysteine is not conserved in other nuclear hormone receptors, providing a structural basis
for its high selectivity.[1] Upon binding, H3B-6545 induces a unique antagonist conformation of
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ERaq, effectively inhibiting its transcriptional activity and subsequent downstream signaling that
promotes tumor growth.[3]

Signaling Pathway of H3B-6545 Action
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Estrogen Receptor Signaling and H3B-6545 Inhibition
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Workflow for ERa Competitive Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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